Cas no 107526-61-4 (1-Piperidinepropanamide,N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1))

• Product Name: 1-Piperidinepropanamide,N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1)
• CAS No: 107526-61-4
• MF: C₁₆H₃₃ClN₂O
• MW: 304.899023771286
• CID: 153174
• PubChem ID: 3065263
• Update Time: 2025-04-19

1-Piperidinepropanamide,N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanamide,N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1)
• 1-Piperidinepropionamide, N-(1,1,3,3-tetramethylbutyl)-, hydrochloride
• 3-piperidin-1-yl-N-(2,4,4-trimethylpentan-2-yl)propanamide,hydrochloride
• 3-piperidin-1-yl-N-(1,1,3,3-tetramethylbutyl)propanamide hydrochloride
• N-(1,1,3,3-Tetramethylbutyl)-1-piperidinepropionamide hydrochloride
• TR 358
• 3-piperidin-1-yl-N-(2,4,4-trimethylpentan-2-yl)propanamide;hydrochloride
• 107526-61-4
• DTXSID80148075

• Inchi： 1S/C16H32N2O.ClH/c1-15(2,3)13-16(4,5)17-14(19)9-12-18-10-7-6-8-11-18;/h6-13H2,1-5H3,(H,17,19);1H
• InChI Key： WOWREMQSWPYIJP-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN1CCCCC1)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 304.22839
• Monoisotopic Mass: 304.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 402.7°Cat760mmHg
• Flash Point: 197.3°C
• PSA: 32.34